Cas no 676133-28-1 (Cyclohexanol,1-(3-ethylphenyl)-)

• Product Name: Cyclohexanol,1-(3-ethylphenyl)-
• CAS No: 676133-28-1
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 1057545
• PubChem ID: 21104523
• Update Time: 2025-10-29

Cyclohexanol,1-(3-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,1-(3-ethylphenyl)-
• Cyclohexanol,1-(3-ethylphenyl)-(9CI)
• 1-(3-ETHYLPHENYL)-2-(2-FLUORO-4-PYRIDYL)ETHANONE
• 1-(3-ethyl-phenyl)-cyclohexanol
• AG-F-27392
• CTK4H6603
• KB-213834
• SureCN3891730
• AKOS020149467
• SCHEMBL3161976
• 676133-28-1
• Cyclohexanol, 1-(3-ethylphenyl)-
• 1-(3-ethylphenyl)cyclohexanol
• DB-286383
• MFCD24127189

• Inchi： 1S/C14H20O/c1-2-12-7-6-8-13(11-12)14(15)9-4-3-5-10-14/h6-8,11,15H,2-5,9-10H2,1H3
• InChI Key： WTJADRFYAJDTCO-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(CC)C=2)CCCCC1

Computed Properties

• Exact Mass: 204.151
• Monoisotopic Mass: 204.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 20.23000
• LogP: 3.40070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on Cyclohexanol,1-(3-ethylphenyl)-

Cyclohexanol, 1-(3-Ethylphenyl)- (CAS No. 676133-28-1)

Cyclohexanol, 1-(3-ethylphenyl)- (CAS No. 676133-28-1) is a versatile organic compound with a unique structure that combines a cyclohexanol moiety with an ethyl-substituted phenyl group. This compound belongs to the broader category of cyclohexanol derivatives, which have gained significant attention in recent years due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The aromatic substituent at the 3-position of the phenyl ring introduces interesting electronic and steric effects, making this compound a valuable building block in organic synthesis.

The molecular structure of Cyclohexanol, 1-(3-ethylphenyl)- consists of a six-membered cyclohexane ring with a hydroxyl group (-OH) attached to one carbon atom. The phenyl group is substituted at the para position relative to the point of attachment to the cyclohexane ring, and an ethyl group is attached at the meta position of the phenyl ring. This arrangement imparts a balance between hydrophilicity and hydrophobicity, which is crucial for its various applications.

Recent studies have highlighted the potential of cyclohexanol derivatives in drug discovery. For instance, researchers have explored the use of Cyclohexanol, 1-(3-ethylphenyl)- as a lead compound for developing new antibiotics and anti-inflammatory agents. The hydroxyl group in the cyclohexanol moiety can act as a hydrogen bond donor, enhancing its bioavailability and interaction with biological targets. Additionally, the ethyl-substituted phenyl group contributes to the compound's lipophilicity, which is essential for crossing cellular membranes.

In terms of synthesis, Cyclohexanol, 1-(3-ethylphenyl)- can be prepared through various methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of cyclohexanone with an appropriate aralkyl alcohol under acidic conditions. This method ensures high yields and good purity, making it suitable for large-scale production.

The physical properties of Cyclohexanol, 1-(3-ethylphenyl)- are well-documented. It has a melting point of approximately -40°C and a boiling point around 240°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in various organic reactions. Furthermore, its stability under normal storage conditions ensures long-term usability without degradation.

One of the most promising applications of Cyclohexanol, 1-(3-ethylphenyl)- is in the field of polymer chemistry. Researchers have utilized this compound as a monomer for synthesizing novel polymers with tailored mechanical and thermal properties. The cyclohexanol moiety provides rigidity to the polymer backbone, while the phenyl group introduces flexibility and processability.

In conclusion, Cyclohexanol, 1-(3-ethylphenyl)- (CAS No. 676133-28-1) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique structure, combined with its favorable physical properties and versatile reactivity, positions it as an essential component in modern organic synthesis.